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Introduction

(+/-)-Terreic acid, a metabolite produced by the fungus Aspergillus terreus, has demonstrated
notable antimicrobial properties.[1][2] Its primary mechanism of action involves the covalent
inhibition of UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA), a crucial enzyme in
the biosynthesis of the bacterial cell wall.[1][3][4][5] This document provides detailed
application notes and standardized protocols for conducting antimicrobial susceptibility testing
(AST) with (+/-)-Terreic acid to evaluate its efficacy against a range of bacterial species.

Mechanism of Action

(+/-)-Terreic acid acts as a covalent inhibitor of the MurA enzyme, binding to the thiol group of
the Cys115 residue in the enzyme's active site.[3][4][5] This inactivation is dependent on the
presence of the substrate UDP-N-acetylglucosamine (UNAG). The binding of UNAG induces a
conformational change in MurA, creating a closed binary state that allows (+/-)-Terreic acid to
interact with Cys115.[3] This covalent modification disrupts the catalytic cycle of MurA,
ultimately inhibiting peptidoglycan synthesis and leading to bacterial cell death.[3][4][6][7][8]
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Interestingly, some studies suggest that the antibiotic activity of terreic acid may also involve
other mechanisms, as overexpression of MurA did not fully protect cells from its effects.

Data Presentation: Minimum Inhibitory
Concentrations (MIC) of (+/-)-Terreic acid

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values of
(+/-)-Terreic acid against various bacterial strains. These values provide a quantitative
measure of its potency.

Bacterial Strain Gram Stain MIC (pg/mL)
Escherichia coli Gram-Negative 25-100
Gram-positive bacteria N

» Gram-Positive 25-100
(unspecified)
Gram-negative bacteria )

B Gram-Negative 25-100
(unspecified)
Xanthomonas oryzae Gram-Negative 12.5
Xanthomonas citri Gram-Negative 50

Note: The original data was presented as a range for Gram-positive and Gram-negative
bacteria. Further testing against specific species is recommended.

Experimental Protocols
Preparation of (+/-)-Terreic Acid Stock Solution

Due to its poor aqueous solubility, a stock solution of (+/-)-Terreic acid should be prepared in
an organic solvent. Dimethyl sulfoxide (DMSO) is a commonly used solvent for this purpose.

Materials:
o (+/-)-Terreic acid powder

e Dimethyl sulfoxide (DMSO), sterile
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 Sterile microcentrifuge tubes or vials

Protocol:

Accurately weigh the desired amount of (+/-)-Terreic acid powder in a sterile microcentrifuge
tube.

o Add the appropriate volume of sterile DMSO to achieve a high concentration stock solution
(e.g., 10 mg/mL). The molecular weight of Terric acid is 154.12 g/mol .

» Vortex the solution until the compound is completely dissolved. Gentle warming (up to 37°C)
may be applied if necessary.

 Sterilize the stock solution by filtering it through a 0.22 um syringe filter into a new sterile
tube.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Broth Microdilution Method for MIC Determination

This method is used to determine the minimum concentration of (+/-)-Terreic acid that inhibits
the visible growth of a bacterial isolate.

Materials:

o (+/-)-Terreic acid stock solution

» Cation-adjusted Mueller-Hinton Broth (CAMHB), sterile

o Sterile 96-well microtiter plates

o Bacterial inoculum equivalent to a 0.5 McFarland standard
« Sterile saline or broth for inoculum dilution

e Incubator (35 + 2°C)

» Microplate reader (optional)
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Protocol:

Prepare Serial Dilutions: a. Add 100 pL of sterile CAMHB to all wells of a 96-well microtiter
plate. b. Add a specific volume of the (+/-)-Terreic acid stock solution to the first well of each
row to achieve the desired starting concentration, and mix thoroughly. c. Perform a two-fold
serial dilution by transferring 100 pL from the first well to the second, and so on, down the
plate. Discard 100 pL from the last well.

Prepare Bacterial Inoculum: a. Prepare a bacterial suspension in sterile saline or broth with a
turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 108 CFU/mL). b. Dilute
the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x
10> CFU/mL in the test wells.

Inoculation: a. Add 100 pL of the diluted bacterial inoculum to each well of the microtiter
plate, resulting in a final volume of 200 pL per well. b. Include a positive control (broth +
inoculum, no drug) and a negative control (broth only) on each plate. A solvent control (broth
+ inoculum + highest concentration of DMSO used) should also be included to ensure the
solvent does not inhibit bacterial growth.

Incubation: a. Cover the plate and incubate at 35 = 2°C for 18-24 hours in ambient air.

Determination of MIC: a. The MIC is the lowest concentration of (+/-)-Terreic acid at which
there is no visible growth of the organism. This can be determined by visual inspection or by
measuring the optical density at 600 nm using a microplate reader.

Agar Disk Diffusion Method

This method provides a qualitative assessment of the antimicrobial activity of (+/-)-Terreic

acid.

Materials:

¢ (+/-)-Terreic acid stock solution

 Sterile blank paper disks (6 mm diameter)

e Mueller-Hinton Agar (MHA) plates
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» Bacterial inoculum equivalent to a 0.5 McFarland standard
» Sterile swabs

e Incubator (35 + 2°C)

Protocol:

» Prepare Disks: a. Aseptically apply a known amount of the (+/-)-Terreic acid stock solution
to sterile blank paper disks and allow the solvent to evaporate completely in a sterile
environment. The amount of compound per disk should be optimized based on preliminary
experiments.

 Inoculation: a. Using a sterile swab, evenly streak the bacterial inoculum over the entire
surface of an MHA plate to create a uniform lawn of growth.

o Application of Disks: a. Aseptically place the prepared (+/-)-Terreic acid disks onto the
surface of the inoculated MHA plate. b. Gently press the disks to ensure complete contact
with the agar. c. Include a solvent-only disk as a negative control and a disk containing a
standard antibiotic as a positive control.

e Incubation: a. Invert the plates and incubate at 35 + 2°C for 18-24 hours.

o Measurement of Inhibition Zone: a. Measure the diameter of the zone of complete growth
inhibition around each disk in millimeters.

Quality Control

Adherence to quality control (QC) procedures is essential for accurate and reproducible AST
results. Standard QC strains, as recommended by the Clinical and Laboratory Standards
Institute (CLSI), should be tested concurrently with clinical isolates.

Recommended QC Strains:
e Escherichia coli ATCC® 25922™

o Staphylococcus aureus ATCC® 29213 ™
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e Pseudomonas aeruginosa ATCC® 27853™
e Enterococcus faecalis ATCC® 29212™

Note: As there are no established QC ranges for (+/-)-Terreic acid, it is recommended to test
these standard strains to monitor the consistency of the test performance. Any deviations in the
results for the QC strains with standard antibiotics should be investigated.
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Caption: Covalent inhibition of the MurA enzyme by (+/-)-Terreic acid.
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Caption: Experimental workflow for broth microdilution antimicrobial susceptibility testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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